Cas no 2171275-38-8 (4-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}benzoic acid)
4-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}benzoic acid
- 2171275-38-8
- 4-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]methyl}benzoic acid
- EN300-1504035
-
- Inchi: 1S/C26H24N2O5/c1-16(24(29)27-14-17-10-12-18(13-11-17)25(30)31)28-26(32)33-15-23-21-8-4-2-6-19(21)20-7-3-5-9-22(20)23/h2-13,16,23H,14-15H2,1H3,(H,27,29)(H,28,32)(H,30,31)/t16-/m0/s1
- InChI Key: SXVVYMJEYHHWFN-INIZCTEOSA-N
- SMILES: O(C(N[C@@H](C)C(NCC1C=CC(C(=O)O)=CC=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 444.16852187g/mol
- Monoisotopic Mass: 444.16852187g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 33
- Rotatable Bond Count: 8
- Complexity: 683
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 105Ų
4-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1504035-0.05g |
4-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]methyl}benzoic acid |
2171275-38-8 | 0.05g |
$2044.0 | 2023-05-26 | ||
| Enamine | EN300-1504035-0.1g |
4-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]methyl}benzoic acid |
2171275-38-8 | 0.1g |
$2142.0 | 2023-05-26 | ||
| Enamine | EN300-1504035-0.25g |
4-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]methyl}benzoic acid |
2171275-38-8 | 0.25g |
$2239.0 | 2023-05-26 | ||
| Enamine | EN300-1504035-0.5g |
4-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]methyl}benzoic acid |
2171275-38-8 | 0.5g |
$2336.0 | 2023-05-26 | ||
| Enamine | EN300-1504035-1.0g |
4-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]methyl}benzoic acid |
2171275-38-8 | 1g |
$2433.0 | 2023-05-26 | ||
| Enamine | EN300-1504035-2.5g |
4-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]methyl}benzoic acid |
2171275-38-8 | 2.5g |
$4771.0 | 2023-05-26 | ||
| Enamine | EN300-1504035-5.0g |
4-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]methyl}benzoic acid |
2171275-38-8 | 5g |
$7058.0 | 2023-05-26 | ||
| Enamine | EN300-1504035-10.0g |
4-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]methyl}benzoic acid |
2171275-38-8 | 10g |
$10464.0 | 2023-05-26 | ||
| Enamine | EN300-1504035-50mg |
4-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]methyl}benzoic acid |
2171275-38-8 | 50mg |
$587.0 | 2023-09-27 | ||
| Enamine | EN300-1504035-100mg |
4-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]methyl}benzoic acid |
2171275-38-8 | 100mg |
$615.0 | 2023-09-27 |
4-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}benzoic acid Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on 4-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}benzoic acid
Comprehensive Guide to 4-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}benzoic acid (CAS No. 2171275-38-8)
4-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}benzoic acid (CAS No. 2171275-38-8) is a specialized Fmoc-protected amino acid derivative widely used in peptide synthesis and bioconjugation. This compound plays a critical role in modern pharmaceutical research, particularly in the development of therapeutic peptides and drug delivery systems. Its unique structure combines a benzoic acid moiety with an Fmoc-protected amino acid, making it highly valuable for solid-phase peptide synthesis (SPPS).
The growing demand for peptide-based therapeutics has increased interest in compounds like 4-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}benzoic acid. Researchers frequently search for Fmoc-protected building blocks to enhance peptide stability and bioavailability. This compound is particularly useful in designing targeted drug delivery systems, a hot topic in precision medicine. Its CAS No. 2171275-38-8 ensures precise identification in chemical databases and regulatory submissions.
One of the key applications of 4-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}benzoic acid is in the synthesis of peptide-drug conjugates (PDCs). These conjugates are gaining attention due to their ability to improve drug targeting and reduce off-target effects. The Fmoc group in this compound provides temporary protection during synthesis, which can be removed under mild conditions, making it ideal for automated peptide synthesizers.
In addition to its role in peptide chemistry, 4-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}benzoic acid is also used in biomaterials research. Scientists are exploring its potential in creating functionalized hydrogels and bioactive coatings for medical implants. The benzoic acid moiety allows for further chemical modifications, enabling the attachment of various biomolecules for advanced applications.
The stability and solubility of 4-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}benzoic acid make it suitable for high-throughput screening in drug discovery. Its CAS No. 2171275-38-8 is frequently referenced in patent literature related to peptide therapeutics and bioconjugation techniques. As the demand for personalized medicine grows, this compound is expected to play an even more significant role in innovative drug development.
Quality control of 4-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}benzoic acid is crucial for ensuring consistent performance in research and manufacturing. Analytical techniques such as HPLC and mass spectrometry are commonly used to verify its purity. Researchers often inquire about storage conditions and handling protocols for this compound to maintain its stability over time.
In summary, 4-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}benzoic acid (CAS No. 2171275-38-8) is a versatile and valuable compound in peptide synthesis and bioconjugation. Its applications span from drug development to biomaterials engineering, making it a key focus in contemporary chemical research. As advancements in peptide-based therapies continue, this compound will remain at the forefront of scientific innovation.
2171275-38-8 (4-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}benzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)